In-Depth Technical Guide: Physical and Chemical Properties of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane
In-Depth Technical Guide: Physical and Chemical Properties of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane
Executive Summary
1,1,2-Trichloro-1,3,3,3-tetrafluoropropane (commonly referred to within the HCFC-224 isomer family as HCFC-224db) is a highly halogenated aliphatic compound with the chemical formula C3HCl3F4 [1]. Characterized by its dense, volatile nature, this compound serves as a critical captive intermediate in modern organofluorine synthesis. While its historical applications overlapped with general hydrochlorofluorocarbon (HCFC) uses, contemporary pharmaceutical and materials science research leverages it primarily as an upstream precursor for synthesizing next-generation hydrofluoroolefins (HFOs), such as 1,2,3,3,3-pentafluoropropene[2]. This guide provides a comprehensive analysis of its physicochemical properties, mechanistic reactivity, and validated experimental protocols for its catalytic transformation.
Physicochemical Profiling
The physical properties of 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane are dictated by the strong electronegativity of its seven halogen substituents. The trifluoromethyl ( -CF3 ) group exerts a profound negative inductive (-I) effect, drawing electron density away from the carbon backbone. This results in a relatively high boiling point for a three-carbon chain and an exceptionally high liquid density.
Table 1: Quantitative Physicochemical Data
| Property | Value |
| Chemical Name | 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane |
| CAS Registry Number | 812-30-6[1] |
| Molecular Formula | C3HCl3F4 [1] |
| Molecular Weight | 219.39 g/mol [1] |
| Boiling Point | 87.00 °C[3] |
| Density | 1.620 g/mL[3] |
| Refractive Index | 1.3699[3] |
| Canonical SMILES | C(C(F)(F)F)(C(F)(Cl)Cl)Cl[1] |
Chemical Reactivity & Mechanistic Pathways
From a mechanistic standpoint, the reactivity of HCFC-224db is localized at the C1 and C2 carbons. The C-F bonds on the terminal -CF3 group are thermodynamically stable and functionally inert under standard catalytic conditions. However, the α -chlorines are highly polarized due to the adjacent electron-withdrawing groups, lowering the activation energy required for two primary synthetic pathways:
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Catalytic Fluorination (Halogen Exchange): In the presence of a Lewis acid catalyst (e.g., SbCl5 ), the C-Cl bonds undergo nucleophilic substitution with anhydrous hydrogen fluoride (HF) to yield hydrofluorocarbons (HFCs)[4].
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Dehydrochlorination ( β -Elimination): Thermal elimination of HCl over a metallic catalyst yields terminal fluoroalkenes (HFOs), which are vital monomers for specialty polymers and environmentally compliant refrigerants[2],[4].
Reaction pathways of HCFC-224db undergoing catalytic dehydrochlorination and fluorination.
Experimental Methodologies
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded into the material selection and in-process controls to prevent catastrophic equipment failure or runaway side reactions.
Protocol A: Continuous-Flow Catalytic Fluorination
Objective: Selective halogen exchange to synthesize highly fluorinated alkane derivatives.
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Apparatus Assembly: Construct the flow system utilizing a Hastelloy C-276 or Inconel tube reactor[4].
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Causality: The generation of HCl and HF at elevated temperatures rapidly corrodes standard borosilicate or 316L stainless steel. Corrosion leaches metal ions (like Fe) which act as uncontrolled Lewis acids, leading to substrate degradation and catalyst poisoning.
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Catalyst Loading: Pack the reactor bed with activated carbon-supported Antimony(V) chloride ( SbCl5/C )[4].
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Catalyst Activation (Self-Validation Step): Pre-treat the catalyst bed with a gaseous mixture of Cl2 and HF at 150 °C for 2 hours[4].
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Causality: The continuous presence of Cl2 ensures the antimony remains in the active +5 oxidation state, preventing premature reduction to the less active Sb(III).
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Validation: Monitor the reactor effluent via inline GC; activation is complete when no moisture is detected and Cl2 breakthrough stabilizes.
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Substrate Introduction: Pre-heat 1,1,2-trichloro-1,3,3,3-tetrafluoropropane to 300 °C in a vaporization chamber[4].
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Reaction Execution: Co-feed the vaporized HCFC-224db and anhydrous HF into the reactor maintained strictly between 50 °C and 150 °C[4].
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Causality: Maintaining this specific thermal window favors selective halogen exchange at the C1 and C2 positions without providing enough energy to cleave the C-C backbone.
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Quenching & In-Process Control (IPC): Pass the effluent through a cold trap (-78 °C) and scrub the non-condensable gases with 20% aqueous KOH to neutralize unreacted HF and byproduct HCl.
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Analytical Verification: Analyze the organic condensate via inline GC-MS.
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Validation: The system is self-validating if the chromatogram shows >95% conversion of the starting material. If over-fluorination byproducts appear, dynamically reduce the HF feed ratio based on the GC-MS integration area.
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Protocol B: Catalytic Dehydrochlorination
Objective: Elimination of HCl to form 1,2,3,3,3-pentafluoropropene precursors[2].
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Reactor Setup: Employ an Inconel tube reactor packed with a Nickel-mesh (Ni-mesh) catalyst[4].
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Thermal Equilibration: Heat the reactor to an optimal range of 350 °C to 450 °C under a continuous flow of inert N2 gas[4].
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Causality: High temperatures are required to overcome the activation energy for the elimination of HCl from the highly stable fluorinated backbone.
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Vapor Phase Feed: Introduce vaporized HCFC-224db into the reactor.
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Product Isolation: Route the effluent through a fractional distillation column.
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Validation: Monitor the overhead distillate temperature. A steady boiling point corresponding to the target HFO confirms successful elimination and separation from the heavier unreacted HCFC-224db.
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Regulatory & Environmental Impact
As an HCFC, 1,1,2-Trichloro-1,3,3,3-tetrafluoropropane contains chlorine atoms that contribute to stratospheric ozone depletion. Consequently, it is classified as an ozone-depleting substance (ODS) and is subject to strict phase-out schedules under the Montreal Protocol. In modern industrial and pharmaceutical research, it is strictly managed as a captive intermediate—meaning it is synthesized and entirely consumed within a closed-loop system to produce zero-ODP hydrofluoroolefins (HFOs), ensuring environmental compliance while leveraging its unique chemical architecture.
